Cas no 594-71-8 (Propane,2-chloro-2-nitro-)

• Product Name: Propane,2-chloro-2-nitro-
• CAS No: 594-71-8
• MF: C₃H₆ClNO₂
• MW: 123.538239955902
• CID: 368650
• PubChem ID: 11673
• Update Time: 2025-06-13

Propane,2-chloro-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Propane,2-chloro-2-nitro-
• 2-CHLORO-2-NITROPROPANE
• 1-Chlor-1-nitropropan
• 2-Chlor-2-nitro-propan
• 2-chloro-2-nitro-propane
• 2-Nitro-2-chlor-propan
• EINECS 209-853-5
• Propane,2-chloro-2-nitro
• HSDB 1407
• CHLORO-2-NITROPROPANE, 2-
• MLS002454363
• DTXCID704798
• NSC-3642
• NCGC00257890-01
• NSC3642
• FT-0691607
• UNII-47BO4I4HL2
• 47BO4I4HL2
• CCRIS 5998
• JQYFSFNSNVRUPY-UHFFFAOYSA-N
• HMS3039H15
• Tox21_200336
• AKOS006272595
• Propane, 2-chloro-2-nitro-
• SMR001371987
• DTXSID7024798
• 594-71-8
• WLN: WNXG1&1
• CAS-594-71-8
• NCGC00090815-02
• NSC 3642
• AI3-15635
• NS00034175
• 2-CHLORO-2-NITROPROPANE [HSDB]
• SCHEMBL6703204
• NCGC00090815-01
• CHEMBL442666
• Q27259041

• Inchi： 1S/C3H6ClNO2/c1-3(2,4)5(6)7/h1-2H3
• InChI Key： JQYFSFNSNVRUPY-UHFFFAOYSA-N
• SMILES： ClC(C)(C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 123.00900
• Monoisotopic Mass: 123.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 85.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.2000
• Melting Point: -21.5°C
• Refractive Index: 1.4378 (estimate)
• Stability/Shelf Life: Stable, but unstable if heated rapidly. Combustible. Incompatible with strong oxidizing agents, powdered aluminium, potassium.
• PSA: 45.82000
• LogP: 1.76120

Additional information on Propane,2-chloro-2-nitro-

Research Brief on Propane,2-chloro-2-nitro- (CAS: 594-71-8): Recent Advances and Applications

Propane,2-chloro-2-nitro- (CAS: 594-71-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug synthesis, agrochemical development, and material science. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic utility, and biological activities.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of Propane,2-chloro-2-nitro- as a versatile intermediate in the synthesis of novel antimicrobial agents. Researchers demonstrated its efficacy in forming stable covalent bonds with target proteins in bacterial cells, leading to the development of a new class of antibiotics with reduced resistance profiles. The study utilized advanced computational modeling to predict the compound's reactivity, followed by experimental validation using mass spectrometry and NMR spectroscopy.

In the agrochemical sector, a recent patent application (WO2023056789) disclosed the use of Propane,2-chloro-2-nitro- as a key precursor in the synthesis of next-generation herbicides. The compound's unique nitro and chloro functional groups enable selective interactions with plant enzymes, offering improved weed control with minimal environmental impact. Field trials conducted in 2024 showed a 30% increase in efficacy compared to conventional herbicides, positioning it as a promising candidate for sustainable agriculture.

Material science research has also benefited from the unique properties of Propane,2-chloro-2-nitro-. A study in Advanced Materials (2024) reported its incorporation into polymer matrices to enhance thermal stability and mechanical strength. The compound's ability to undergo controlled radical polymerization was leveraged to create high-performance coatings for medical devices, demonstrating excellent biocompatibility and resistance to degradation.

Despite these advancements, challenges remain in the large-scale production and purification of Propane,2-chloro-2-nitro-. A 2024 review in Chemical Engineering Journal discussed innovative separation techniques, including membrane filtration and supercritical fluid extraction, to address these issues. The review emphasized the need for greener synthetic routes to minimize waste and improve yield, aligning with the principles of green chemistry.

In conclusion, Propane,2-chloro-2-nitro- (CAS: 594-71-8) continues to be a compound of great interest across multiple disciplines. Its applications in drug discovery, agrochemicals, and material science underscore its versatility and potential for future innovations. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its utility in industrial and biomedical contexts.